Cas no 2326-34-3 (Trematin)

Trematin structure

Product Name:Trematin

CAS No:2326-34-3

MF:C₂₂H₂₂O₁₀

MW:446.404087543488

CID:258518

PubChem ID:21161135

Update Time:2025-04-19

Trematin Chemical and Physical Properties

Names and Identifiers

- Trematin
- 2-(4-Methoxyphenyl)-8-(β-D-glucopyranosyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
- 4'-O-Methylvitexin
- 8-(β-D-Glucopyranosyl)-5,7-dihydroxy-4'-methoxyflavone
- 8-β-D-Glucopyranosyl-5,7-dihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- Cytisoside
- 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-5,7-dihydroxy-2-(4-methoxyphenyl)-
- Cytisoside(7CI)
- Trematin (8CI)
- 8-beta-D-Glucopyranosyl-5,7-dihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- 5, 7-dihydroxy-2-(4-methoxyphenyl)-8-[(2S, 3R, 4R, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
- A-D-glucopyranosyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
- AKOS040761154
- 2-(4-Methoxyphenyl)-8-(beta-D-glucopyranosyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
- DTXSID001318466
- 2-(4-Methoxyphenyl)-8-(
- 2326-34-3
- 5,7-dihydroxy-2-(4-methoxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
- FS-7041
- 5,7-Dihydroxy-2-(4-methoxyphenyl)-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
- 5,7-dihydroxy-2-(4-methoxyphenyl)-8-[(2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
- 5,7-dihydroxy-2-(4-methoxyphenyl)-8-((2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)chromen-4-one
- Inchi： 1S/C22H22O10/c1-30-10-4-2-9(3-5-10)14-7-13(26)16-11(24)6-12(25)17(21(16)31-14)22-20(29)19(28)18(27)15(8-23)32-22/h2-7,15,18-20,22-25,27-29H,8H2,1H3/t15-,18-,19+,20-,22+/m1/s1
- InChI Key： ADCCDGCXRFALSQ-PGPONNFDSA-N
- SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC(=C2C(C=C(C3C=CC(=CC=3)OC)OC=12)=O)O)O)O)O)O

Computed Properties

Exact Mass: 446.121
Monoisotopic Mass: 446.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 32
Rotatable Bond Count: 4
Complexity: 705
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 166A^2
XLogP3: 0.5

Experimental Properties

Color/Form: Yellow powder
Density: 1.583±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 280-282 ºC
Solubility: Very slightly soluble (0.29 g/l) (25 º C),

Trematin Pricemore >>

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